1-Methyl-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea

• IUPAC Name: 1-methyl-3-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea
• InChI: InChI=1S/C14H21BN2O3/c1-13(2)14(3,4)20-15(19-13)10-7-6-8-11(9-10)17-12(18)16-5/h6-9H,1-5H3,(H2,16,17,18)
• InChI Key: KNKHLDGDIHJRFI-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC(=CC=C2)NC(=O)NC
• Molecular Formula: C14H21BN2O3
• Molecular Weight: 276.14 g/mol

Description

“1-Methyl-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea” is a chemical compound with the empirical formula C18H29BN2O2. It appears as a colorless to yellow liquid or semi-solid.

Molecular Structure Analysis

The molecular weight of this compound is 316.25. Unfortunately, the specific details about the molecular structure of this compound are not available in the retrieved information.

Chemical Reactions Analysis

This compound could potentially undergo various chemical reactions. For instance, it might be involved in borylation at the benzylic C-H bond of alkylbenzenes in the presence of a palladium catalyst to form pinacol benzyl boronate. It could also participate in hydroboration of alkyl or aryl alkynes and alkenes in the presence of transition metal catalysts.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 316.25 and appears as a colorless to yellow liquid or semi-solid. Unfortunately, the specific physical and chemical properties of this compound are not available in the retrieved information.

Scientific Research Applications

Borylation Reactions

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Hydroboration Reactions

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Suzuki-Miyaura Cross-Coupling Reactions

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Transesterification Reactions

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Preparation of Aminothiazoles

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Preparation of Amino-pyrido-indol-carboxamides

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Safety and Hazards

The safety and hazards associated with this compound are not clear from the available information. It’s always important to handle chemical compounds with appropriate personal protective equipment.

Mechanism of Action

Target of Action

Compounds with similar structures are often used in organic synthesis as reagents and catalysts .

Mode of Action

Based on its structure, it may interact with its targets through the boron atom in the dioxaborolane group .

Biochemical Pathways

Boron-containing compounds are known to participate in various biochemical reactions, including borylation and hydroboration .

Pharmacokinetics

Its solubility in organic solvents suggests that it may have good bioavailability.

Result of Action

Boron-containing compounds are known to have various effects, depending on their specific targets and the biochemical pathways they affect .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For example, it is insoluble in water but soluble in organic solvents . Therefore, the presence of organic solvents can enhance its action. Additionally, it may hydrolyze in a humid environment .

Synthesis routes and methods I

Procedure details

Prepared as described for 1-[3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-3-(2,2,2-trifluoro-ethyl)-urea (I6), substituting methylamine in THF (2M) for 2,2,2-trifluoroethyl amine in Step 1. 1H NMR (400 MHz, CDCl3): 7.59-7.53 (2H, m), 7.50 (1H, d), 7.34 (1H, t), 2.83 (3H, s), 1.33 (12H, s).

Synthesis routes and methods II

Procedure details

Methyl amine (2.0 M in THF) was added to a solution of 2-(3-isocyanatophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (0.49 g, 2.0 mmol) and in tetrahydrofuran (6.0 mL) at 0° C. The mixture was stirred at this temperature for 5 min, then at r.t. for 2 h. The mixture was diluted with ethyl acetate, washed with water, 1N HCl aq. and brine, dried over Na2SO4, filtered and concentrated under reduced pressure to provide the desired product which was directly used in next step without further purification. LCMS (M+H)+: m/z=277.1